Cas no 19309-14-9 ((E)-Cardamonin)
(E)-Cardamonin Chemical and Physical Properties
Names and Identifiers
-
- Cardamonin
- (E)-1-(2,4-Dihydroxy-6-methoxyphenyl)-3-phenylprop-2-en-1-one
- CARDAMONIN(RG)
- alpinetin chalcone
- Cardamomin
- (2E)-1-(2,4-Dihydroxy-6-methoxyphenyl)-3-phenyl-2-propen-1-one
- (E)-2′,4′-Dihydroxy-6′-methoxy-chalcone
- [ "2'", "4'-Dihydroxy-6'-methoxychalcone" ]
- (8CI)
- (E)-2',4'-Dihydroxy-6'-methoxychalcone
- Chalcone, 2', 4'-dihydroxy-6'-methoxy-
- Wnt
- β-catenin Inhibitor, Cardamonin
- 1-(2,4-dihydroxy-6-methoxyphenyl)-3-phenylprop-2-en-1-one
- 2-Propen-1-one, 1-(2,4-dihydroxy-6-methoxyphenyl)-3-phenyl-, (2E)-
- H8KP1OJ8JX
- (E)-1-(2,4-Dihydroxy-6-methoxyphenyl)-3-phenyl-2-propen-1-one
- Dihydroxymethoxychalcone
- (E)-1-(2,4-Dihydroxy-6-methoxy-phenyl)-3-phenyl-pro
- (E)-Cardamonin
- (E)-Cardamomin
- (E)-Alpinetin chalcone
- (8CI); Alpinetin chalcone
- 2'
- Cardamonin, >=98%
- Wnt/β-catenin Inhibitor, Cardamonin
- Cardamonin, 98%, from Alpinia katsumadai Hayata
- PHYTO-DKK1
- AKOS015896716
- ACon1_000221
- MFCD00238554
- DIHYDROXYMETHOXYCHALCONE [INCI]
- SCHEMBL449220
- Q5038242
- CHEBI:125601
- 2-Propen-1-one, 1-(2,4-dihydroxy-6-methoxyphenyl)-3-phenyl-
- CCG-208127
- Cardamonin, >=98% (HPLC)
- Cardamomin; Alpinetin chalcone
- DS-15713
- MEGxp0_000534
- (E)-Cardamomin; (E)-Alpinetin chalcone
- InChI=1/C16H14O4/c1-20-15-10-12(17)9-14(19)16(15)13(18)8-7-11-5-3-2-4-6-11/h2-10,17,19H,1H3/b8-7
- A813330
- Z2315575709
- 18956-16-6
- s3867
- AC-34864
- BRD-K61559475-001-01-0
- 19309-14-9
- UNII-H8KP1OJ8JX
- NS00069918
- 1-(2\\',4\\'-Dihydroxy-6\\'-methoxy-phenyl)-3-phenyl-propenone
- NCGC00180767-02!(E)-1-(2,4-dihydroxy-6-methoxyphenyl)-3-phenylprop-2-en-1-one
- (E)-Cardamoni
- BDBM50185446
- Cardamoni
- (2E)-1-(2,4-dihydroxy-6-methoxyphenyl)-3-phenylprop-2-en-1-one
- MLS000876992
- DB14122
- SMR000440601
- Q-100234
- HY-N0279
- J-012229
- (E)-1-(2,4-dihydroxy-6-methoxy-phenyl)-3-phenyl-prop-2-en-1-one
- HMS2271N04
- NCGC00180767-01
- CS-0008777
- 2',4'-dihydroxy-6'-methoxychalcone
- CHEMBL378104
- CHEBI:186253
- DTXSID201029726
- (E)-1-(2,4-Dihydroxy-6-methoxy-phenyl)-3-phenyl-propenone
- LMPK12120245
- Cardamonin ,(S)
- 2'4'-Dihydroxy-6'-methoxy-chalcone
- Cardamomin;Alpinetin chalcone
- cardamonin?
-
- MDL: MFCD00238554
- Inchi: 1S/C16H14O4/c1-20-15-10-12(17)9-14(19)16(15)13(18)8-7-11-5-3-2-4-6-11/h2-10,17,19H,1H3/b8-7+
- InChI Key: NYSZJNUIVUBQMM-BQYQJAHWSA-N
- SMILES: O(C)C1C=C(C=C(C=1C(/C=C/C1C=CC=CC=1)=O)O)O
Computed Properties
- Exact Mass: 270.08900
- Monoisotopic Mass: 270.08920892 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 346
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66.8
- Molecular Weight: 270.28
- XLogP3: 3.5
Experimental Properties
- Color/Form: Orange powder
- Density: 1.3±0.1 g/cm3
- Melting Point: 199-200℃
- Boiling Point: 484.5℃ at 760 mmHg
- Flash Point: 182.7±22.2 °C
- Solubility: DMSO: ≥20mg/mL
- PSA: 66.76000
- LogP: 3.00250
- Vapor Pressure: 0.0±1.3 mmHg at 25°C
- Solubility: DMSO: ≥20mg/mL
(E)-Cardamonin Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Hazardous Material transportation number:UN 3077 9 / PGIII
- Hazard Category Code: 50/53
- Safety Instruction: 61
-
Hazardous Material Identification:
- Storage Condition:Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
(E)-Cardamonin Customs Data
- HS CODE:2914509090
- Customs Data:
China Customs Code:
2914509090Overview:
2914509090 Ketones containing other oxygen-containing groups. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS:2914509090 other ketones with other oxygen function VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
(E)-Cardamonin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-DK522-10mg |
(E)-Cardamonin |
19309-14-9 | 97% | 10mg |
888CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-DK522-5mg |
(E)-Cardamonin |
19309-14-9 | 97% | 5mg |
634CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-DK522-25mg |
(E)-Cardamonin |
19309-14-9 | 97% | 25mg |
1776CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-DK522-50mg |
(E)-Cardamonin |
19309-14-9 | 97% | 50mg |
2943CNY | 2021-05-08 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | PHL80379-10MG |
(E)-Cardamonin |
19309-14-9 | 10mg |
¥4246.22 | 2023-10-14 | ||
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci20380-10mg |
Cardamonin |
19309-14-9 | 98% | 10mg |
¥1504.00 | 2023-09-09 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci20380-50mg |
Cardamonin |
19309-14-9 | 98% | 50mg |
¥5840.00 | 2023-09-09 | |
| Chengdu Biopurify Phytochemicals Ltd | BP0315-100mg |
Cardamonin |
19309-14-9 | 98% | 100mg |
$50 | 2023-09-20 | |
| Chengdu Biopurify Phytochemicals Ltd | BP0315-20mg |
Cardamonin |
19309-14-9 | 98% | 20mg |
$25 | 2023-09-20 | |
| ChemScence | CS-6403-5mg |
(E)-Cardamonin |
19309-14-9 | 99.77% | 5mg |
$60.0 | 2022-04-27 |
(E)-Cardamonin Suppliers
(E)-Cardamonin Related Literature
-
1. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
Related Categories
- Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids 2'-Hydroxychalcones
- Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones 2'-Hydroxychalcones
- Chalcones
- Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone
- Other Chemical Reagents
Additional information on (E)-Cardamonin
Introduction to (E)-Cardamonin (CAS No. 19309-14-9)
(E)-Cardamonin, with the CAS number 19309-14-9, is a natural compound derived from the seeds of Elettaria cardamomum, commonly known as cardamom. This compound belongs to the class of chalcones, which are characterized by their α,β-unsaturated ketone structure. The chemical formula of (E)-Cardamonin is C15H14O4, and it has a molecular weight of 258.26 g/mol. The compound is known for its diverse biological activities, including anti-inflammatory, antioxidant, and anticancer properties.
(E)-Cardamonin has gained significant attention in recent years due to its potential therapeutic applications in various diseases. One of the key areas of research has been its role in cancer treatment. Studies have shown that (E)-Cardamonin exhibits potent anticancer activity against several types of cancer cells, including breast, lung, and colon cancer. The mechanism of action involves the induction of apoptosis and cell cycle arrest, as well as the inhibition of angiogenesis and metastasis.
In a study published in the journal Cancer Letters, researchers demonstrated that (E)-Cardamonin significantly inhibited the growth of human breast cancer cells (MCF-7) by inducing apoptosis through the activation of caspase-3 and caspase-9. Additionally, it was found to downregulate the expression of Bcl-2, an anti-apoptotic protein, while upregulating Bax, a pro-apoptotic protein. These findings suggest that (E)-Cardamonin could be a promising candidate for the development of new anticancer drugs.
Beyond its anticancer properties, (E)-Cardamonin has also been investigated for its anti-inflammatory effects. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and organ dysfunction. Research has shown that (E)-Cardamonin can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. A study published in the journal Phytomedicine reported that oral administration of (E)-Cardamonin significantly reduced paw edema in rats with carrageenan-induced inflammation.
The antioxidant properties of (E)-Cardamonin have also been extensively studied. Oxidative stress, caused by an imbalance between the production of reactive oxygen species (ROS) and the body's ability to detoxify them, is a major contributor to various diseases such as cardiovascular disease, neurodegenerative disorders, and cancer. Research has shown that (E)-Cardamonin can scavenge free radicals and protect cells from oxidative damage. A study published in the journal Bioorganic & Medicinal Chemistry Letters demonstrated that (E)-Cardamonin significantly reduced lipid peroxidation and increased antioxidant enzyme activity in liver cells exposed to hydrogen peroxide.
In addition to its biological activities, the safety profile of (E)-Cardamonin is another important aspect to consider. Preclinical studies have shown that it is generally well-tolerated at therapeutic doses, with no significant toxicity observed in animal models. However, further clinical trials are needed to fully evaluate its safety and efficacy in humans.
The potential applications of (E)-Cardamonin extend beyond pharmaceuticals. It has also been explored for use in functional foods and dietary supplements due to its health-promoting properties. For example, it can be incorporated into food products to enhance their antioxidant content or used as a natural preservative due to its antimicrobial activity.
In conclusion, (E)-Cardamonin (CAS No. 19309-14-9) is a multifaceted compound with a wide range of biological activities. Its potential therapeutic applications in cancer treatment, inflammation reduction, and oxidative stress mitigation make it an attractive candidate for further research and development. As more studies are conducted, it is likely that new uses for this compound will be discovered, further expanding its value in both medical and non-medical fields.
19309-14-9 ((E)-Cardamonin) Related Products
- 1776-30-3(2',4'-DIHYDROXYCHALCONE)
- 961-29-5(Isoliquiritigenin)
- 104236-78-4(2',4'-DIHYDROXY-2-METHOXYCHALCONE)
- 144506-14-9(Licochalcone C)
- 1775-97-9(Flavokawain b)
- 100079-39-8(1-(2,4-Dihydroxy-3,6-dimethoxyphenyl)-3-(2-methoxyphenyl)prop-2-en-1-one)
- 129724-43-2(1-(2,4-Dihydroxy-3,6-dimethoxyphenyl)-3-phenylprop-2-en-1-one)
- 93-02-7(2,5-Dimethoxybenzaldehyde)
- 18956-16-6(Cardamonin)
- 10496-67-0(2'-Hydroxy-3,4,4',6'-tetramethoxychalcone)